Cas no 2228707-94-4 ((4-chloro-1-ethyl-1H-imidazol-5-yl)methyl(methyl)amine)

• Product Name: (4-chloro-1-ethyl-1H-imidazol-5-yl)methyl(methyl)amine
• CAS No: 2228707-94-4
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 6255580
• PubChem ID: 165692493
• Update Time: 2025-10-19

(4-chloro-1-ethyl-1H-imidazol-5-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-1-ethyl-1H-imidazol-5-yl)methyl(methyl)amine
• EN300-1996406
• [(4-chloro-1-ethyl-1H-imidazol-5-yl)methyl](methyl)amine
• 2228707-94-4

• Inchi： 1S/C7H12ClN3/c1-3-11-5-10-7(8)6(11)4-9-2/h5,9H,3-4H2,1-2H3
• InChI Key： CBALSUQDZIUVGJ-UHFFFAOYSA-N
• SMILES： ClC1=C(CNC)N(C=N1)CC

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.8Ų

Additional information on (4-chloro-1-ethyl-1H-imidazol-5-yl)methyl(methyl)amine

Compound CAS No. 2228707-94-4: (4-Chloro-1-Ethyl-1H-Imidazol-5-Yl)Methyl(Methyl)Amine

The compound with CAS No. 2228707-94-4, known as (4-chloro-1-ethyl-1H-imidazol-5-yl)methyl(methyl)amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their unique properties and versatility in synthetic chemistry.

Imidazole is a heterocyclic aromatic compound with two nitrogen atoms in its five-membered ring structure. The presence of chlorine at the 4-position and an ethyl group at the 1-position in this compound introduces interesting electronic and steric effects, making it a valuable substrate for further functionalization. The methylamine substituent at the 5-position further enhances its reactivity and opens up possibilities for applications in drug design and catalysis.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly as scaffolds for bioactive molecules. For instance, researchers have explored the use of (4-chloro-1-ethyl-1H-imidazol-5-yl)methyl(methyl)amine as a potential lead compound in the development of new antibiotics and anticancer agents. Its ability to coordinate with metal ions has also made it a promising candidate for metalloenzyme mimics and catalysts in organic synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazole ring. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

In terms of applications, (4-chloro-1-ethyl-1H-imidazol-5-yl)methyl(methyl)amine has shown promise in the field of organocatalysis. Its ability to act as a Lewis base makes it an effective catalyst in various transformations, such as Michael additions and aldol reactions. Moreover, its stability under mild reaction conditions makes it suitable for large-scale industrial applications.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of this compound to ensure its safe use in commercial products. Studies indicate that it exhibits low toxicity towards aquatic organisms, making it a favorable choice for applications in agrochemicals and personal care products.

Looking ahead, the development of novel derivatives based on (4-chloro-1-ethyl-1H-imidazol-5-Yl)methyl(methyl)amine is expected to expand its utility further. Collaborative efforts between chemists and biologists are ongoing to explore its potential as a drug delivery agent or a component in advanced materials.

In conclusion, CAS No. 2228707-94-4 represents a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in future chemical innovations.